Cas no 57676-45-6 (Benzeneacetic acid, 4-methoxy-, 2-methylhydrazide)

• Product Name: Benzeneacetic acid, 4-methoxy-, 2-methylhydrazide
• CAS No: 57676-45-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 386615
• PubChem ID: 287323
• Update Time: 2025-04-19

Benzeneacetic acid, 4-methoxy-, 2-methylhydrazide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-methoxy-, 2-methylhydrazide
• (4-methoxy-phenyl)-acetic acid N'-methyl-hydrazide
• (4-methoxyphenyl)methanamine
• (4-Methoxyphenyl)methylamine
• 4-AMINOMETHYL-ANISOLE
• 4-methoxybenzenemethanamine
• 4-methoxy-benzylamine
• Anisylamine
• Benzylamine, p-methoxy-
• forSparfloxacine
• LABOTEST-BB LTBB000703
• para-(methoxy)benzylamine
• para-methoxybenzylamine
• P-METHOXYBENZYLAMINE
• p-Methoxyphenylmethylamine
• p-Methoxyphenyl-N2-methyl-essig
• RARECHEM AL BW 0028
• NSC-147099
• 2-(4-Methoxyphenyl)-N-methylethanehydrazonic acid
• NSC147099
• 57676-45-6
• DTXSID30973273

• Inchi： 1S/C10H14N2O2/c1-11-12-10(13)7-8-3-5-9(14-2)6-4-8/h3-6,11H,7H2,1-2H3,(H,12,13)
• InChI Key： VKPIPLJQJLPHOY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC(NNC)=O

Computed Properties

• Exact Mass: 194.10562
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.094
• Boiling Point: 300.8°C at 760 mmHg
• Flash Point: 135.7°C
• Refractive Index: 1.524
• PSA: 50.36
• LogP: 1.27010